76-43-7

Fluoxymesterone

In Stock

• CAS RN:
• 76-43-7

• Formula:
• C20H29FO3

• InChI:
• InChI=1S/C20H29FO3/c1-17-8-6-13(22)10-12(17)4-5-15-14-7-9-19(3,24)18(14,2)11-16(23)20(15,17)21/h10,14-16,23-24H,4-9,11H2,1-3H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1

• InChIKey:
• YLRFCQOZQXIBAB-RBZZARIASA-N

• Fluoxymesterone is an analytical reference standard categorized as an anabolic androgenic steroid. Anabolic steroids, including fluoxymesterone, have been used to enhance physical performance in athletes. Fluoxymesterone is regulated as a Schedule III compound in the United States. This product is intended for research and forensic applications.
  Fluoxymesterone is a halogenated derivative of 17-alpha-methyltestosterone. Similar to testosterone, fluoxymesterone binds to and activates specific nuclear receptors, resulting in an increase in protein anabolism, a decrease in amino acid catabolism, and retention of nitrogen, potassium, and phosphorus. This agent also may competitively inhibit prolactin receptors and estrogen receptors, thereby inhibiting the growth of hormone-dependent tumor lines. Fluoxymesterone is approximately five times more potent than methyltestosterone. ...

Octadec-5-yn-1-ol

In Stock

• CAS RN:
• 676-43-7

• Formula:
• C18H34O

• InChI:
• InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-12,15-18H2,1H3

• InChIKey:
• JTOAAQPKQNTWHJ-UHFFFAOYSA-N

• Octadec-5-yn-1-ol is a useful research compound. Its molecular formula is C18H34O and its molecular weight is 266.5 g/mol. The purity is usually 95%.

Cynodontin

In Stock

• CAS RN:
• 476-43-7

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c1-5-4-8(18)11-12(13(5)19)15(21)10-7(17)3-2-6(16)9(10)14(11)20/h2-4,16-19H,1H3

• InChIKey:
• NFQXCHAJWVRYND-UHFFFAOYSA-N

• Cynodontin is a natural product found in Setophoma terrestris, Curvularia geniculata, and other organisms with data available.

N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide

• CAS RN:
• 5676-43-7

• Formula:
• C21H16N2O3S

• InChI:
• InChI=1S/C21H16N2O3S/c1-25-16-11-9-14(10-12-16)18-19(15-6-3-2-4-7-15)27-21(22-18)23-20(24)17-8-5-13-26-17/h2-13H,1H3,(H,22,23,24)

• InChIKey:
• KGHYVZSGAJOGFD-UHFFFAOYSA-N

• N-[4-(4-methoxyphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C21H16N2O3S and its molecular weight is 376.4 g/mol. The purity is usually 95%.

methyl 4-(4-hydroxy-3-nitrophenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5476-43-7

• Formula:
• C24H22N2O6

• InChI:
• InChI=1S/C24H22N2O6/c1-13-21(24(29)32-2)22(15-8-9-19(27)18(11-15)26(30)31)23-17(25-13)10-16(12-20(23)28)14-6-4-3-5-7-14/h3-9,11,16,22,25,27H,10,12H2,1-2H3

• InChIKey:
• XSJRWKWAXJNZPG-UHFFFAOYSA-N

• Methyl 4-(4-hydroxy-3-nitrophenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C24H22N2O6 and its molecular weight is 434.4 g/mol. The purity is usually 95%.

Naringin chalcone

• CAS RN:
• 50376-43-7

• Formula:
• C27H32O14

• Naringin chalcone is a useful research compound. Its molecular formula is C27H32O14 and its molecular weight is 580.53. The purity is usually 95%.

Ethyl 6-cyclohexyl-4-hydroxyquinoline-3-carboxylate

• CAS RN:
• 55376-43-7

• Formula:
• C18H21NO3

• InChI:
• InChI=1S/C18H21NO3/c1-2-22-18(21)15-11-19-16-9-8-13(10-14(16)17(15)20)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3,(H,19,20)

• InChIKey:
• BRERXQFUHPRCBH-UHFFFAOYSA-N

• Ethyl 6-cyclohexyl-4-hydroxyquinoline-3-carboxylate is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.4 g/mol. The purity is usually 95%.

4-Cyclopentene-1,3-dione, 2-((4-hydroxy-3-methoxyphenyl)methylene)-

• CAS RN:
• 55776-43-7

• Formula:
• C13H10O4

• InChI:
• InChI=1S/C13H10O4/c1-17-13-7-8(2-3-12(13)16)6-9-10(14)4-5-11(9)15/h2-7,16H,1H3

• InChIKey:
• ANRJXDLUSYOZDU-UHFFFAOYSA-N

• 4-Cyclopentene-1,3-dione, 2-((4-hydroxy-3-methoxyphenyl)methylene)-, also known as 4-Cyclopentene-1,3-dione, 2-((4-hydroxy-3-methoxyphenyl)methylene)-, is a useful research compound. Its molecular formula is C13H10O4 and its molecular weight is 230.22 g/mol. The purity is usually 95%.

Pyridin-1-ium butane-1-sulfonate

Usually In Stock

• CAS RN:
• 21876-43-7

• Formula:
• C9H15NO3S

• InChI:
• InChI=1S/C5H5N.C4H10O3S/c1-2-4-6-5-3-1;1-2-3-4-8(5,6)7/h1-5H;2-4H2,1H3,(H,5,6,7)

• InChIKey:
• LXSLZSJZGMWGOL-UHFFFAOYSA-N

• Pyridin-1-ium butane-1-sulfonate is a useful research compound. Its molecular formula is C9H15NO3S and its molecular weight is 217.29 g/mol. The purity is usually 95%.

2-chloro-N-(2,6-dichlorophenyl)propanamide

In Stock

• CAS RN:
• 42276-43-7

• Formula:
• C9H8Cl3NO

• InChI:
• InChI=1S/C9H8Cl3NO/c1-5(10)9(14)13-8-6(11)3-2-4-7(8)12/h2-5H,1H3,(H,13,14)

• InChIKey:
• IBMAPKQNFTUQJD-UHFFFAOYSA-N

• 2-chloro-N-(2,6-dichlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H8Cl3NO and its molecular weight is 252.5 g/mol. The purity is usually 95%.

[(1'R,2R,3'Z,5'R,7'S,11'S,12'R,13'S,14'S)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate

In Stock

• CAS RN:
• 76376-43-7

• Formula:
• C32H40O8

• InChI:
• InChI=1S/C32H40O8/c1-18-14-24-23(30(24,5)6)12-13-31(17-37-31)29(38-20(3)33)26-27(39-25(35)15-22-10-8-7-9-11-22)19(2)16-32(26,28(18)36)40-21(4)34/h7-11,14,19,23-24,26-27,29H,12-13,15-17H2,1-6H3/b18-14-/t19-,23-,24+,26+,27-,29-,31+,32+/m0/s1

• [(1'R,2R,3'Z,5'R,7'S,11'S,12'R,13'S,14'S)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate is a useful research compound. Its molecular formula is C32H40O8 and its molecular weight is 552.7 g/mol. The purity is usually 95%.

4-Chloro-7-isopropoxy-6-methoxyquinoline-3-carbonitrile

In Stock

• CAS RN:
• 741276-43-7

• Formula:
• C14H13ClN2O2

• InChI:
• InChI=1S/C14H13ClN2O2/c1-8(2)19-13-5-11-10(4-12(13)18-3)14(15)9(6-16)7-17-11/h4-5,7-8H,1-3H3

• InChIKey:
• GILOYPJGILGLIT-UHFFFAOYSA-N

• 4-Chloro-7-isopropoxy-6-methoxyquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.

3',5'-Difluoro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898776-43-7

• Formula:
• C16H14F2O2

• InChI:
• InChI=1S/C16H14F2O2/c1-20-15-5-2-11(3-6-15)4-7-16(19)12-8-13(17)10-14(18)9-12/h2-3,5-6,8-10H,4,7H2,1H3

• InChIKey:
• FOUKUWYGDYKPSM-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2O2 and its molecular weight is 276.28 g/mol. The purity is usually 95%.

[4-[(E)-2-cyano-3-(3,5-dichloroanilino)-3-oxoprop-1-enyl]phenyl] 4-methoxybenzoate

Usually In Stock

• CAS RN:
• 380476-43-7

• Formula:
• C24H16Cl2N2O4

• InChI:
• InChI=1S/C24H16Cl2N2O4/c1-31-21-8-4-16(5-9-21)24(30)32-22-6-2-15(3-7-22)10-17(14-27)23(29)28-20-12-18(25)11-19(26)13-20/h2-13H,1H3,(H,28,29)/b17-10+

• InChIKey:
• USTDTNRMSCHQNQ-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-(3,5-dichloroanilino)-3-oxoprop-1-enyl]phenyl] 4-methoxybenzoate is a useful research compound. Its molecular formula is C24H16Cl2N2O4 and its molecular weight is 467.3. The purity is usually 95%.

N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide

In Stock

• CAS RN:
• 453576-43-7

• Formula:
• C13H16ClNO3S

• InChI:
• InChI=1S/C13H16ClNO3S/c14-8-13(16)15(9-11-4-2-1-3-5-11)12-6-7-19(17,18)10-12/h1-5,12H,6-10H2

• InChIKey:
• AFXOINVVLIRMFU-UHFFFAOYSA-N

• N-benzyl-2-chloro-N-(1,1-dioxothiolan-3-yl)acetamide is a useful research compound. Its molecular formula is C13H16ClNO3S and its molecular weight is 301.79. The purity is usually 95%.

3-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}amino)benzoic acid hydrochloride

In Stock

• CAS RN:
• 474376-43-7

• Formula:
• C19H14ClN3O2S

• InChI:
• InChI=1S/C19H13N3O2S.ClH/c23-19(24)13-7-4-8-14(9-13)22-17-15-10-16(12-5-2-1-3-6-12)25-18(15)21-11-20-17;/h1-11H,(H,23,24)(H,20,21,22);1H

• InChIKey:
• VAKRFXUVHOLCNY-UHFFFAOYSA-N

• 3-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}amino)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C19H14ClN3O2S and its molecular weight is 383.85. The purity is usually 95%.

N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopropyloxalamide

In Stock

• CAS RN:
• 872976-43-7

• Formula:
• C18H27N3O7S

• InChI:
• InChI=1S/C18H27N3O7S/c1-12(2)20-18(23)17(22)19-11-16-21(8-5-9-28-16)29(24,25)13-6-7-14(26-3)15(10-13)27-4/h6-7,10,12,16H,5,8-9,11H2,1-4H3,(H,19,22)(H,20,23)

• InChIKey:
• MTXIJXUWRDPDNL-UHFFFAOYSA-N

• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C18H27N3O7S and its molecular weight is 429.49. The purity is usually 95%.

2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(p-tolyl)acetic acid

In Stock

• CAS RN:
• 885276-43-7

• Formula:
• C19H28N2O4

• InChI:
• InChI=1S/C19H28N2O4/c1-13-7-9-14(10-8-13)16(17(22)23)21-11-5-6-15(12-21)20-18(24)25-19(2,3)4/h7-10,15-16H,5-6,11-12H2,1-4H3,(H,20,24)(H,22,23)

• InChIKey:
• BUIHRNFDFXMPCV-UHFFFAOYSA-N

• 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(p-tolyl)acetic acid is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.4 g/mol. The purity is usually 95%.

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]maleimide

Usually In Stock

• CAS RN:
• 1315276-43-7

• Formula:
• C17H20BNO4

• InChI:
• InChI=1S/C17H20BNO4/c1-16(2)17(3,4)23-18(22-16)13-7-5-12(6-8-13)11-19-14(20)9-10-15(19)21/h5-10H,11H2,1-4H3

• InChIKey:
• DROVAVNVMSFFHB-UHFFFAOYSA-N

• N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]maleimide is a useful research compound. Its molecular formula is C17H20BNO4 and its molecular weight is 313.16. The purity is usually 95%.

Benzofuran-2-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797276-43-7

• Formula:
• C16H19NO4S

• InChI:
• InChI=1S/C16H19NO4S/c1-11(2)10-22(19,20)13-8-17(9-13)16(18)15-7-12-5-3-4-6-14(12)21-15/h3-7,11,13H,8-10H2,1-2H3

• InChIKey:
• LRPZLNXIKGVRGK-UHFFFAOYSA-N

• Benzofuran-2-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H19NO4S and its molecular weight is 321.39. The purity is usually 95%.

1-(4-Bromo-2-methoxyphenoxy)-cyclopropanecarboxylic acid

In Stock

• CAS RN:
• 1878276-43-7

• Formula:
• C11H11BrO4

• InChI:
• InChI=1S/C11H11BrO4/c1-15-9-6-7(12)2-3-8(9)16-11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)

• InChIKey:
• ZEGUDXSEFOVWRZ-UHFFFAOYSA-N

• 1-(4-Bromo-2-methoxyphenoxy)-cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C11H11BrO4 and its molecular weight is 287.11 g/mol. The purity is usually 95%.

N-(1-cyano-2,2-dimethylpropyl)-2-[(3,5-difluorophenyl)formamido]acetamide

Usually In Stock

• CAS RN:
• 1797876-43-7

• Formula:
• C15H17F2N3O2

• InChI:
• InChI=1S/C15H17F2N3O2/c1-15(2,3)12(7-18)20-13(21)8-19-14(22)9-4-10(16)6-11(17)5-9/h4-6,12H,8H2,1-3H3,(H,19,22)(H,20,21)

• InChIKey:
• MSJIWQRTRRBCSX-UHFFFAOYSA-N

• N-(1-cyano-2,2-dimethylpropyl)-2-[(3,5-difluorophenyl)formamido]acetamide is a useful research compound. Its molecular formula is C15H17F2N3O2 and its molecular weight is 309.317. The purity is usually 95%.

1-(Pyridin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 2138176-43-7

• Formula:
• C10H6F3N3O2

• InChI:
• InChI=1S/C10H6F3N3O2/c11-10(12,13)8-4-7(9(17)18)15-16(8)6-2-1-3-14-5-6/h1-5H,(H,17,18)

• InChIKey:
• ULTWREJGMDPZRF-UHFFFAOYSA-N

• 1-(Pyridin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H6F3N3O2 and its molecular weight is 257.172. The purity is usually 95%.

[(1S,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-yl]methanol;hydrochloride

In Stock

• CAS RN:
• 2219376-43-7

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c9-4-6-1-5-2-8-3-7(5)6;/h5-9H,1-4H2;1H/t5-,6+,7+;/m1./s1

• InChIKey:
• IGLYYXORKQCAHX-NLRFIBDTSA-N

• [(1S,5S,6R)-3-Azabicyclo[3.2.0]heptan-6-yl]methanol;hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.65. The purity is usually 95%.

2-[[5-(4-Bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonyl)-9-oxa-2-azaspiro[5.5]undecan-5-yl]oxy]acetic acid

In Stock

• CAS RN:
• 2248276-43-7

• Formula:
• C32H32BrNO6

• InChI:
• InChI=1S/C32H32BrNO6/c33-23-11-9-22(10-12-23)32(40-20-29(35)36)13-16-34(21-31(32)14-17-38-18-15-31)30(37)39-19-28-26-7-3-1-5-24(26)25-6-2-4-8-27(25)28/h1-12,28H,13-21H2,(H,35,36)

• InChIKey:
• AVHHQUOGZWOMTI-UHFFFAOYSA-N

• 2-[[5-(4-Bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonyl)-9-oxa-2-azaspiro[5.5]undecan-5-yl]oxy]acetic acid is a useful research compound. Its molecular formula is C32H32BrNO6 and its molecular weight is 606.513. The purity is usually 95%.

4-Phenyl-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361876-43-7

• Formula:
• C21H27N3O3

• InChI:
• InChI=1S/C21H27N3O3/c1-2-18(25)23-12-8-16(9-13-23)19(26)24-14-10-21(11-15-24,20(22)27)17-6-4-3-5-7-17/h2-7,16H,1,8-15H2,(H2,22,27)

• InChIKey:
• PWGXTQYBNKEWPN-UHFFFAOYSA-N

• 4-Phenyl-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H27N3O3 and its molecular weight is 369.465. The purity is usually 95%.

4-[[1-[(3,5-Difluorophenyl)methylsulfonyl]piperidin-4-yl]methoxy]-2-methylpyridine

Usually In Stock

• CAS RN:
• 2379976-43-7

• Formula:
• C19H22F2N2O3S

• InChI:
• InChI=1S/C19H22F2N2O3S/c1-14-8-19(2-5-22-14)26-12-15-3-6-23(7-4-15)27(24,25)13-16-9-17(20)11-18(21)10-16/h2,5,8-11,15H,3-4,6-7,12-13H2,1H3

• InChIKey:
• WZPKHOLSSJRONG-UHFFFAOYSA-N

• 4-[[1-[(3,5-Difluorophenyl)methylsulfonyl]piperidin-4-yl]methoxy]-2-methylpyridine is a useful research compound. Its molecular formula is C19H22F2N2O3S and its molecular weight is 396.45. The purity is usually 95%.

[(1'S,2S,3'E,5'S,7'R,11'R,12'S,13'R,14'R)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate

• CAS RN:
• 28649-59-4; 76376-43-7

• Formula:
• C32H40O8

• InChI:
• InChI=1S/C32H40O8/c1-18-14-24-23(30(24,5)6)12-13-31(17-37-31)29(38-20(3)33)26-27(39-25(35)15-22-10-8-7-9-11-22)19(2)16-32(26,28(18)36)40-21(4)34/h7-11,14,19,23-24,26-27,29H,12-13,15-17H2,1-6H3/b18-14+/t19-,23-,24+,26+,27-,29-,31+,32+/m1/s1

• InChIKey:
• SDGDWRYYHQOQOJ-MGKQJFSYSA-N

• [(1'S,2S,3'E,5'S,7'R,11'R,12'S,13'R,14'R)-1',11'-Diacetyloxy-3',6',6',14'-tetramethyl-2'-oxospiro[oxirane-2,10'-tricyclo[10.3.0.05,7]pentadec-3-ene]-13'-yl] 2-phenylacetate is a useful research compound. Its molecular formula is C32H40O8 and its molecular weight is 552.664. The purity is usually 95%.